Cas no 220380-12-1 (Benzoic acid,4-cyano-3-ethoxy-, ethyl ester)

• Product Name: Benzoic acid,4-cyano-3-ethoxy-, ethyl ester
• CAS No: 220380-12-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 243926
• PubChem ID: 45094539
• Update Time: 2025-04-19

Benzoic acid,4-cyano-3-ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-cyano-3-ethoxy-, ethyl ester
• Ethyl4-cyano-3-ethoxybenzoate
• Benzoic acid,4-cyano-3-ethoxy-,ethyl ester(9ci)
• Ethyl 4-cyano-3-ethoxybenzoate
• 220380-12-1

• Inchi： 1S/C12H13NO3/c1-3-15-11-7-9(12(14)16-4-2)5-6-10(11)8-13/h5-7H,3-4H2,1-2H3
• InChI Key： OIKYKLZSKBWTCC-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C#N)C=CC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 2.2